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Compound of Interest

Compound Name: Feruloylacetyl-CoA

Cat. No.: B15547928 Get Quote

A Note on Feruloylacetyl-CoA: Scientific literature providing in-depth information specifically

on Feruloylacetyl-CoA is scarce. This compound is listed by chemical suppliers, indicating its

existence, likely as a synthetic derivative. However, detailed experimental data on its

physicochemical properties, synthesis, and biological role are not readily available in peer-

reviewed publications. Therefore, this guide will focus on the well-characterized and biologically

significant precursor, Feruloyl-CoA. We will provide a comprehensive overview of its chemical

structure, properties, and pivotal role in plant metabolism. A speculative section on the potential

synthesis and properties of Feruloylacetyl-CoA will be included for conceptual understanding.

Feruloyl-CoA: A Key Intermediate in
Phenylpropanoid Metabolism
Feruloyl-coenzyme A (Feruloyl-CoA) is a central activated intermediate in the phenylpropanoid

pathway in plants. This pathway is responsible for the biosynthesis of a vast array of natural

products, including lignin, flavonoids, coumarins, and other secondary metabolites crucial for

plant development, defense, and interaction with the environment. Feruloyl-CoA is formed from

ferulic acid in an ATP-dependent reaction catalyzed by acyl-CoA synthetases.

Chemical Structure
Feruloyl-CoA consists of a ferulic acid molecule linked to coenzyme A via a high-energy

thioester bond. The ferulic acid moiety is characterized by a phenyl group substituted with a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15547928?utm_src=pdf-interest
https://www.benchchem.com/product/b15547928?utm_src=pdf-body
https://www.benchchem.com/product/b15547928?utm_src=pdf-body
https://www.benchchem.com/product/b15547928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hydroxyl and a methoxy group, attached to a propenoic acid tail.

Physicochemical Properties
Quantitative data for Feruloyl-CoA is summarized in the table below. This information is critical

for researchers working on its purification, characterization, and use in enzymatic assays.

Property Value Source

Molecular Formula C₃₁H₄₄N₇O₁₉P₃S PubChem[1]

Molecular Weight 943.7 g/mol PubChem[1]

Exact Mass 943.16255437 Da PubChem[1]

CAS Number 142185-30-6 PubChem[1]

Topological Polar Surface Area 418 Å² PubChem[1]

Hydrogen Bond Donors 12 PubChem

Hydrogen Bond Acceptors 23 PubChem

Rotatable Bond Count 20 PubChem

Experimental Protocols for Feruloyl-CoA Synthesis
The synthesis of Feruloyl-CoA is essential for in vitro studies of enzymes that utilize it as a

substrate. Both chemical and enzymatic methods have been developed.

Enzymatic Synthesis of Feruloyl-CoA
A common and effective method for synthesizing Feruloyl-CoA is through the use of a 4-

coumarate:CoA ligase (4CL) enzyme. This method offers high specificity and yield under mild

reaction conditions.

Materials:

Ferulic acid

Coenzyme A (CoA)
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Adenosine triphosphate (ATP)

Magnesium chloride (MgCl₂)

Tris-HCl buffer (pH 7.5)

Recombinant 4-coumarate:CoA ligase (4CL) enzyme (e.g., from Arabidopsis thaliana or

Oryza sativa)

Reaction vessel

Incubator or water bath at 30°C

HPLC system for purification and analysis

Protocol:

Prepare a reaction mixture in a suitable vessel containing the following components at their

final concentrations:

100 mM Tris-HCl, pH 7.5

5 mM MgCl₂

6.25 mM ATP

1 mM Ferulic acid

1.5 mM Coenzyme A

10 µM purified recombinant 4CL enzyme

The total reaction volume can be scaled as needed (e.g., 100 µL for analytical purposes or 1

mL for preparative scale).

Incubate the reaction mixture at 30°C for 16 hours.

Monitor the progress of the reaction by taking aliquots at different time points and analyzing

them by reverse-phase HPLC.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the synthesized Feruloyl-CoA from the reaction mixture using preparative reverse-

phase HPLC with a suitable gradient (e.g., a phosphoric acid-acetonitrile gradient).

Lyophilize the collected fractions containing pure Feruloyl-CoA for storage.

Biological Role and Signaling Pathways
Feruloyl-CoA is a critical branch-point intermediate in the phenylpropanoid pathway, leading to

the synthesis of several important classes of plant secondary metabolites.

Lignin Biosynthesis
Lignin is a complex polymer that provides structural integrity to the plant cell wall. Feruloyl-CoA

is a precursor to coniferaldehyde and sinapaldehyde, which are the monomers for the

synthesis of G-lignin and S-lignin, respectively.

Flavonoid and Anthocyanin Biosynthesis
While not a direct precursor to the flavonoid backbone, the availability of p-coumaroyl-CoA,

from which Feruloyl-CoA is derived, is crucial for the initiation of the flavonoid biosynthetic

pathway.

Coumarin Biosynthesis
Feruloyl-CoA is a direct precursor for the synthesis of scopoletin, a coumarin with antifungal

properties that plays a role in plant defense against pathogens. The enzyme feruloyl-CoA 6'-

hydroxylase (F6'H) catalyzes the conversion of Feruloyl-CoA to 6'-hydroxyferuloyl-CoA, a key

step in scopoletin biosynthesis.

Diagram of the Phenylpropanoid Pathway Leading to Feruloyl-CoA
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Caption: Biosynthetic pathway of Feruloyl-CoA from Phenylalanine.
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Conceptual Understanding of Feruloylacetyl-CoA
While experimental data is lacking, we can hypothesize the structure, synthesis, and potential

properties of Feruloylacetyl-CoA based on established biochemical principles.

Postulated Chemical Structure
Feruloylacetyl-CoA would likely consist of a ferulic acid molecule linked to an acetyl-

coenzyme A (acetyl-CoA) molecule. The linkage would be a thioester bond between the

carboxyl group of ferulic acid and the thiol group of acetyl-CoA. This would be a different

structure than if an acetyl group were added to another part of the Feruloyl-CoA molecule.

Potential Synthesis
The formation of Feruloylacetyl-CoA in a biological system would likely be catalyzed by an

acetyl-CoA transferase. Such an enzyme would transfer an acetyl group from a donor molecule

to Feruloyl-CoA, or potentially catalyze the direct condensation of ferulic acid with acetyl-CoA,

though the latter is less common for this class of molecules.

Hypothetical Synthesis of Feruloylacetyl-CoA
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Caption: Hypothetical enzymatic synthesis of Feruloylacetyl-CoA.

Speculated Properties and Biological Role
The addition of an acetyl group would increase the molecular weight and likely alter the polarity

of Feruloyl-CoA. This modification could affect its solubility and its interaction with enzymes. If

Feruloylacetyl-CoA exists in nature, it could be an intermediate in a yet-to-be-discovered
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metabolic pathway or a detoxification product. Its biological activity would depend on its ability

to be recognized by specific enzymes or receptors.

Conclusion
Feruloyl-CoA is a well-established and vital intermediate in plant secondary metabolism, with a

wealth of available scientific data on its structure, properties, and synthesis. It serves as a key

precursor to lignin, coumarins, and other important natural products. In contrast,

Feruloylacetyl-CoA remains a largely uncharacterized molecule, presenting an opportunity for

future research to explore its potential synthesis, properties, and biological function. A deeper

understanding of these molecules and their enzymatic transformations holds promise for

applications in metabolic engineering, synthetic biology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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